N-{[1-methyl-2-(methylthio)-1H-imidazol-5-yl]methyl}-3-piperidin-3-ylbenzamide

• IUPAC Name: N-[(3-methyl-2-methylsulfanylimidazol-4-yl)methyl]-3-piperidin-3-ylbenzamide
• InChI: InChI=1S/C18H24N4OS/c1-22-16(12-21-18(22)24-2)11-20-17(23)14-6-3-5-13(9-14)15-7-4-8-19-10-15/h3,5-6,9,12,15,19H,4,7-8,10-11H2,1-2H3,(H,20,23)
• InChI Key: RADZHRHOCRAASJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1SC)CNC(=O)C2=CC=CC(=C2)C3CCCNC3
• Molecular Formula: C18H24N4OS
• Molecular Weight: 344.5 g/mol

Description

• The compound is a part of a class of molecules that have been studied for various applications, including as inhibitors and antagonists in pharmacology. These compounds often feature an imidazole ring, which is known for its role in biologically active molecules.

Synthesis Analysis

• Shibuya et al. (2018) describe the synthesis of a related compound, highlighting the importance of solubility and absorption properties in the design of such molecules (Shibuya et al., 2018).
• Boddu et al. (2018) discuss the synthesis of N-phenyl-2-(2-((4-phenyl piperazin-1-yl) methyl)-1H-benzo [d] imidazol-1-yl) acetamides, demonstrating the multi-step nature of these syntheses and the use of various analytical techniques (Boddu et al., 2018).

Molecular Structure Analysis

• The structure of a similar compound, N-(1,3-Benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine, was determined, illustrating the typical planarity of the benzothiazol and imidazol rings and the chair conformation of the piperidin ring (Yıldırım et al., 2006).

Chemical Reactions and Properties

• Morgan et al. (1990) describe the synthesis and activity of N-substituted imidazolylbenzamides, indicating the versatility of the imidazole ring in various chemical reactions (Morgan et al., 1990).

Physical Properties Analysis

• The physical properties of these compounds, such as solubility and stability, are crucial in their synthesis and application. Shibuya et al. (2018) emphasize the enhancement of aqueous solubility in their synthesis approach (Shibuya et al., 2018).

Chemical Properties Analysis

• The chemical properties, including reactivity and binding affinity to biological targets, are significant for understanding the potential applications of these compounds. Boddu et al. (2018) demonstrate this through the evaluation of anticancer activity in their synthesized compounds (Boddu et al., 2018).